strontium;2H-thiophen-2-ide;iodide

• CAS No.: 54944-04-6
• Molecular Formula: C4H3ISSr
• Molecular Weight: 297.66 g/mol
• IUPAC Name: strontium;2H-thiophen-2-ide;iodide
• InChI: InChI=1S/C4H3S.HI.Sr/c1-2-4-5-3-1;;/h1-3H;1H;/q-1;;+2/p-1
• InChI Key: MYBJUVKEBWLRMM-UHFFFAOYSA-M
• Canonical SMILES: C1=CS[C-]=C1.[Sr+2].[I-]

Description

Strontium;2H-thiophen-2-ide;iodide is a chemical compound that combines strontium, thiophene, and iodine

Preparation Methods

Synthetic Routes and Reaction Conditions

Strontium;2H-thiophen-2-ide;iodide can be synthesized through the reaction of strontium carbonate with hydroiodic acid, followed by the introduction of thiophene. The general reaction is as follows: [ \text{SrCO}_3 + 2 \text{HI} \rightarrow \text{SrI}_2 + \text{H}_2\text{O} + \text{CO}_2 ] The resulting strontium iodide can then be reacted with thiophene under controlled conditions to form this compound.

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using similar reaction pathways but optimized for higher yields and purity. The use of advanced techniques such as the vertical Bridgman method allows for the growth of large crystals of strontium iodide, which can then be further processed to incorporate thiophene.

Chemical Reactions Analysis

Types of Reactions

Strontium;2H-thiophen-2-ide;iodide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form strontium oxide and iodine.

Reduction: It can be reduced under specific conditions to yield different products.

Substitution: The iodide ion can be substituted with other halides or functional groups.

Common Reagents and Conditions

Oxidation: Requires an oxidizing agent such as oxygen or a peroxide.

Reduction: Typically involves a reducing agent like hydrogen gas or a metal hydride.

Substitution: Can be achieved using halogen exchange reactions with reagents like chlorine or bromine.

Major Products

Oxidation: Strontium oxide and iodine.

Reduction: Various reduced forms depending on the reducing agent used.

Substitution: Compounds with different halides or functional groups replacing the iodide ion.

Scientific Research Applications

Strontium;2H-thiophen-2-ide;iodide has several scientific research applications:

Chemistry: Used as a precursor for synthesizing other complex compounds.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its use in radiopharmaceuticals and as a scintillation material for gamma-ray detection.

Industry: Utilized in the production of advanced materials and as a component in various industrial processes.

Mechanism of Action

The mechanism by which strontium;2H-thiophen-2-ide;iodide exerts its effects involves its interaction with molecular targets and pathways. In biological systems, it may interact with cellular components, leading to specific biochemical responses. In industrial applications, its unique properties, such as high density and scintillation light yield, make it effective in detecting gamma radiation.

Comparison with Similar Compounds

Similar Compounds

Strontium iodide: A simpler compound without the thiophene component, used in similar applications.

Strontium fluoride: Another strontium halide with different properties and uses.

Strontium chloride: Used in various industrial and medical applications.

Uniqueness

Strontium;2H-thiophen-2-ide;iodide is unique due to the presence of the thiophene ring, which imparts distinct chemical and physical properties. This makes it suitable for specialized applications where other strontium compounds may not be as effective.

Q & A

Basic Research Questions

Q. How is strontium iodide synthesized in laboratory settings, and what are the critical parameters to control during its preparation?

Strontium iodide is typically synthesized via the reaction of strontium carbonate (SrCO₃) with hydroiodic acid (HI): $\text{SrCO}_3 + 2\text{HI} \rightarrow \text{SrI}_2 + \text{H}_2\text{O} + \text{CO}_2$ Critical parameters include:

• Moisture control : SrI₂ is deliquescent, requiring anhydrous conditions to prevent hydrolysis or unwanted hydration .
• Temperature : Reaction efficiency depends on controlled heating to avoid premature decomposition .
• Purity of reactants : Impurities can lead to side reactions (e.g., SrCO₃ contamination may reduce SrI₂ yield) .

Q. What are the key physical and chemical properties of strontium iodide that influence its stability and reactivity in experimental conditions?

• Hygroscopicity : SrI₂ absorbs moisture, necessitating storage in desiccators or inert atmospheres .
• Thermal decomposition : At high temperatures (>500°C), SrI₂ decomposes to strontium oxide (SrO) and iodine gas (I₂), requiring controlled atmospheres during thermal studies .
• Solubility : High solubility in water (0.6 parts water at 15°C) and alcohol enables its use in solution-phase reactions but complicates crystallization .

Q. What safety precautions are necessary when handling strontium iodide in research laboratories?

• Toxicity : SrI₂ can cause respiratory irritation; use fume hoods and PPE (gloves, goggles) .
• Environmental exposure : Avoid disposal in water systems due to iodine release; follow hazardous waste protocols .
• Stability : Store in airtight containers to prevent oxidation and iodine sublimation .

Advanced Research Questions

Q. How can researchers design experiments to evaluate the scintillation properties of europium-doped strontium iodide (SrI₂:Eu²⁺) crystals, and what methodological challenges arise in comparing their performance to other scintillators?

Experimental Design :

• Crystal growth : Use the vertical Bridgman technique under inert gas to minimize defects .
• Doping optimization : Vary Eu²⁺ concentrations (0.5–5 mol%) and measure light yield via gamma-ray spectroscopy .
  Challenges :
• Baseline comparisons : Standardize testing conditions (e.g., temperature, radiation source) against LaBr₃:Ce³⁺ to account for environmental variability .
• Data normalization : Address differences in crystal size and detector geometry using Monte Carlo simulations .

Q. What methodologies are effective in resolving contradictions in reported data on strontium iodide’s hygroscopic behavior and decomposition kinetics under varying atmospheric conditions?

• Controlled atmosphere studies : Use thermogravimetric analysis (TGA) coupled with mass spectrometry (MS) to isolate moisture and oxygen effects on decomposition pathways .
• Statistical reconciliation : Apply factorial design to test interactions between humidity, temperature, and exposure duration .
• Uncertainty quantification : Calculate error margins using Cronbach’s alpha for repeated measurements .

Q. In studying the double displacement reactions of strontium iodide (e.g., with Li₂S or K₂SO₄), what analytical techniques are optimal for quantifying reaction yields and identifying byproducts?

• Ion chromatography (IC) : Quantify iodide (I⁻) and sulfate (SO₄²⁻) ions in solution to confirm stoichiometry .
• X-ray diffraction (XRD) : Identify crystalline byproducts (e.g., SrS or SrSO₄) .
• Titration methods : Use argentometric titration for iodine quantification in complex matrices .

Q. Methodological Considerations

• Data validation : Ensure raw data is archived in appendices, with processed results analyzed for reproducibility .
• Ethical compliance : Document safety protocols and institutional review board (IRB) approvals for hazardous material studies .
• Statistical rigor : Collaborate with statisticians to select appropriate tests (e.g., ANOVA for multi-variable experiments) .